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Compound of Interest

Compound Name: N106

Cat. No.: B1677604

A high-performance fluorescent indicator for monitoring intracellular calcium dynamics

Notice: The originally requested topic "Calcium imaging techniques with N106" did not yield
information on a fluorescent probe or dye named N106 suitable for calcium imaging. The
search results indicated that N106 is a small molecule modulator of cardiac ion pumps.
Therefore, these application notes and protocols have been created using Cal-520®, a well-
documented and high-performance green fluorescent calcium indicator, as a representative
example to fulfill the core requirements of the request.

Introduction to Calcium Imaging and Cal-520®

Calcium imaging is a widely used technique in life sciences to visualize and measure
intracellular calcium (Ca2*) dynamics, which are fundamental to a vast array of cellular
processes, including signal transduction, neurotransmission, muscle contraction, and gene
expression.[1] Fluorescent indicators are essential tools for these studies, allowing researchers
to observe real-time changes in Ca2* concentrations in live cells and tissues.

Cal-520® is a novel fluorescein-based Ca?* indicator that offers significant advantages over
traditional dyes like Fluo-3 and Fluo-4.[2][3] It exhibits a high signal-to-noise ratio, excellent
intracellular retention, and a fluorescence enhancement of over 100-fold upon binding to Caz2*.
[3][4][5][6][7] These properties make Cal-520® an ideal choice for a variety of applications,
from high-throughput screening of G-protein coupled receptors (GPCRs) and ion channels to in
vivo two-photon imaging of neuronal activity.[8][9]
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Quantitative Data: Comparison of Green
Fluorescent Calcium Indicators

The selection of a suitable calcium indicator is critical for the success of an experiment and
depends on factors such as the expected Ca?* concentration, the desired temporal resolution,
and the imaging setup. Below is a comparison of the key properties of Cal-520® and other
commonly used green fluorescent calcium indicators.

Fluorescen
. Excitation Emission Quantum ce
Indicator Kd (nM) ]
Max (nm) Max (nm) Yield Enhanceme
nt
Cal-520® 492 - 494 514 - 515 320 0.75 >100-fold
Fluo-4 494 516 345 ~0.14 ~100-fold
Fluo-3 506 526 390 ~0.14 ~100-fold
Fluo-8® 494 517 389 - ~200-fold
Calcium
506 531 190 0.75 ~14-fold
Green™-1
Oregon
Green® 488 494 523 170 - ~14-fold
BAPTA-1

Data compiled from multiple sources.[1][2][6][9][10][11] Note that in situ Kd values can differ
from in vitro measurements.

Signaling Pathway: GPCR-Mediated Calcium
Release

A common application of calcium imaging is to study the signaling pathways of G-protein
coupled receptors (GPCRSs), particularly those that couple to the Gaq subunit. Activation of this
pathway leads to the release of Ca2* from intracellular stores, a process that can be effectively
monitored with Cal-520®.
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GPCR-mediated intracellular calcium release pathway.

Experimental Workflow for Calcium Imaging

The general workflow for a calcium imaging experiment involves several key stages, from
sample preparation to data analysis. This process is applicable to a wide range of experimental
paradigms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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